2-Chloro-5-(2,4-dimethylphenyl)phenol

• IUPAC Name: 2-chloro-5-(2,4-dimethylphenyl)phenol
• InChI: InChI=1S/C14H13ClO/c1-9-3-5-12(10(2)7-9)11-4-6-13(15)14(16)8-11/h3-8,16H,1-2H3
• InChI Key: SANUTCQUPIIZKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)Cl)O)C
• Molecular Formula: C14H13ClO
• DSSTOX Substance ID: DTXSID30685869
• Molecular Weight: 232.70 g/mol
• CAS No.: 1261919-41-8

Description

2-Chloro-5-(2,4-dimethylphenyl)phenol is a halogenated phenolic compound with the molecular formula C₁₄H₁₃ClO. It features a chlorine atom at the 2-position and a 2,4-dimethylphenyl group at the 5-position of the phenolic ring. This structural arrangement confers unique physicochemical properties, including enhanced lipophilicity due to the electron-donating methyl groups and moderate polarity from the hydroxyl and chlorine substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-(2,4-dimethylphenyl)phenol can be achieved through several methods. One common approach involves the chlorination of 2,4-dimethylphenol followed by a coupling reaction with a chlorinated phenol derivative. The reaction conditions typically include the use of a chlorinating agent such as thionyl chloride or phosphorus pentachloride, and a catalyst like aluminum chloride to facilitate the coupling reaction.

Industrial Production Methods

In an industrial setting, the production of 2-Chloro-5-(2,4-dimethylphenyl)phenol may involve large-scale chlorination processes using continuous flow reactors. These reactors allow for precise control over reaction conditions, ensuring high yield and purity of the final product. The use of advanced separation techniques, such as distillation and crystallization, further enhances the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-(2,4-dimethylphenyl)phenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the chlorinated phenol to its corresponding hydroxy derivative.

Substitution: Nucleophilic substitution reactions can replace the chlorine atom with other functional groups, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like sodium azide or thiourea can be employed under basic conditions to facilitate substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized phenolic compounds.

Reduction: Hydroxy derivatives.

Substitution: Amino or thiol-substituted phenols.

Scientific Research Applications

2-Chloro-5-(2,4-dimethylphenyl)phenol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential use in developing new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and as a preservative in various formulations.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(2,4-dimethylphenyl)phenol involves its interaction with cellular components, leading to disruption of cellular processes. The chlorine atom and phenolic hydroxyl group play crucial roles in its reactivity, allowing it to form covalent bonds with nucleophilic sites in biological molecules. This interaction can inhibit enzyme activity or disrupt cell membrane integrity, leading to antimicrobial effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Analysis and Reactivity

The compound’s uniqueness arises from its substituent pattern :

• Chlorine at position 2 : Enhances electrophilic substitution reactivity and stabilizes the aromatic ring.
• 2,4-Dimethylphenyl group at position 5 : Electron-donating methyl groups increase lipophilicity and steric bulk, influencing solubility and interaction with biological targets.

Table 1: Comparison of Substituent Effects

Compound Name	Substituents	Key Reactivity Features
2-Chloro-5-(2,4-dimethylphenyl)phenol	Cl, 2,4-dimethylphenyl	High lipophilicity; stabilized aromatic ring
2-Chloro-5-(3-methoxyphenyl)phenol	Cl, 3-methoxyphenyl	Methoxy group enhances electron density, increasing nucleophilic attack
5-Chloro-2-(2,4-dichlorophenoxy)phenol	Cl, 2,4-dichlorophenoxy	Multiple chlorines boost antibacterial activity
2-Chloro-5-(3,5-dichlorophenyl)phenol	Three Cl atoms	High halogen content improves thermal stability

Physicochemical Properties

• Lipophilicity : The 2,4-dimethylphenyl group increases logP values compared to methoxy- or hydroxyl-substituted analogs, favoring membrane penetration in biological systems .
• Solubility : Lower water solubility than methoxy derivatives due to reduced polarity, necessitating organic solvents for industrial applications .

Antimicrobial Potential

While direct data on 2-Chloro-5-(2,4-dimethylphenyl)phenol are sparse, structurally related compounds suggest:

• Broad-spectrum activity: Chlorophenols with lipophilic groups (e.g., methyl, cyclopropylmethyl) disrupt microbial membranes .
• Synergy with other halogens: Compounds like 5-Chloro-2-(trifluoromethoxy)phenol exhibit enhanced activity due to fluorine’s electronegativity , but methyl groups may offer cost-effective alternatives in formulations.

Key Differentiators and Industrial Relevance

• Cost Efficiency : Methyl groups are cheaper to introduce than methoxy or trifluoromethyl groups, making the compound viable for large-scale antimicrobial coatings .
• Environmental Persistence: Higher stability than dichlorophenols could raise ecological concerns, necessitating lifecycle assessments .